Cas no 1339926-59-8 ([6-(2-Hydroxyethoxy)pyridin-3-yl]boronic acid pinacol ester)

• Product Name: [6-(2-Hydroxyethoxy)pyridin-3-yl]boronic acid pinacol ester
• CAS No: 1339926-59-8
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD31806005
• CID: 5073820
• Update Time: 2026-03-01

[6-(2-Hydroxyethoxy)pyridin-3-yl]boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• [6-(2-Hydroxyethoxy)pyridin-3-yl]boronic acid pinacol ester

• MDL： MFCD31806005
• Inchi： 1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)10-5-6-11(15-9-10)17-8-7-16/h5-6,9,16H,7-8H2,1-4H3
• InChI Key： ZSVZAXKVXXNVMR-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OCCO)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Topological Polar Surface Area: 60.8

Additional information on [6-(2-Hydroxyethoxy)pyridin-3-yl]boronic acid pinacol ester

Introduction to [6-(2-Hydroxyethoxy)pyridin-3-yl]boronic Acid Pinacol Ester (CAS No. 1339926-59-8)

The compound [6-(2-Hydroxyethoxy)pyridin-3-yl]boronic acid pinacol ester, identified by the CAS registry number 1339926-59-8, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development.

CAS No. 1339926-59-8 refers to a specific chemical entity that combines a pyridine ring with a boronic acid group, stabilized by a pinacol ester moiety. The presence of the hydroxyethoxy substituent at the 6-position of the pyridine ring introduces hydrophilic properties, which can influence its solubility and reactivity in various chemical reactions.

Recent studies have highlighted the importance of boronic acids and their derivatives in Suzuki-Miyaura coupling reactions, a cornerstone of modern organic synthesis. The pinacol ester group in this compound serves as a protecting group for the boronic acid, ensuring stability during storage and facilitating its use in cross-coupling reactions.

Research has demonstrated that [6-(2-Hydroxyethoxy)pyridin-3-yl]boronic acid pinacol ester exhibits excellent compatibility with palladium catalysts, making it an ideal substrate for constructing biaryl structures with high precision. These structures are crucial in the development of novel pharmaceuticals and advanced materials.

The hydroxyethoxy substituent also plays a role in modulating the electronic properties of the pyridine ring, which can influence its reactivity in various chemical transformations. This makes the compound versatile for applications ranging from medicinal chemistry to polymer synthesis.

In conclusion, [6-(2-Hydroxyethoxy)pyridin-3-yl]boronic acid pinacol ester (CAS No. 1339926-59-8) is a valuable molecule with diverse applications in organic synthesis and materials science. Its unique structure and functional groups make it an essential component in modern chemical research and development.